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Compound of Interest

Compound Name: Chloromethyl chloroformate

Cat. No.: B116924 Get Quote

CAS Number: 22128-62-7[1][2][3][4]

This technical guide provides an in-depth overview of chloromethyl chloroformate
(ClCOOCH₂Cl), a highly reactive chemical intermediate crucial in various organic syntheses,

particularly in the pharmaceutical and agrochemical industries. This document is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

physical properties, experimental protocols for its synthesis and handling, and key chemical

relationships.

Core Properties and Specifications
Chloromethyl chloroformate is a colorless to pale yellow liquid known for its penetrating and

irritating odor.[1][3] It is denser than water and highly reactive, especially with moisture.[1][5]

Due to its hazardous nature, appropriate safety precautions are paramount during handling and

storage.

Physical and Chemical Properties
The quantitative physical and chemical properties of chloromethyl chloroformate are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 22128-62-7 [1][2][3][4]

Molecular Formula C₂H₂Cl₂O₂ [1][4]

Molecular Weight 128.94 g/mol [1][2][4]

Appearance
Colorless to light yellow, clear

liquid
[1][2][3][6]

Odor Penetrating, irritating [1][2]

Density 1.450 g/mL at 20 °C [2][7]

Boiling Point 107-108 °C [2][7]

Refractive Index n20/D 1.428 [7]

Flash Point 95 °C (203 °F) - closed cup [7]

Storage Temperature 2-8°C [7][8]

Experimental Protocols
The following sections detail methodologies for the synthesis, purification, and safe handling of

chloromethyl chloroformate, compiled from established patents and safety guidelines.

Synthesis via Phosgenation of Formaldehyde
A primary industrial method for synthesizing chloromethyl chloroformate involves the

reaction of dry, monomeric formaldehyde with phosgene in the presence of a catalyst.

Objective: To synthesize chloromethyl chloroformate with a high yield.

Materials:

Dry, gaseous monomeric formaldehyde

Phosgene (COCl₂)
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Catalyst (e.g., tetra n-butyl urea, quaternary ammonium halides, or an alkali metal halide like

potassium chloride with a sequestering agent like cryptate)[1][7]

Anhydrous solvent (e.g., carbon tetrachloride)[7]

Dry nitrogen gas

Procedure:

Purge a suitable reactor with dry nitrogen gas to ensure anhydrous conditions.

Introduce the phosgene and the selected catalyst into the reactor. If using a solvent, it should

also be added at this stage.

Maintain the reaction temperature between -10 °C and +60 °C.[1][7] A temperature of around

0°C is often used initially.[7]

Prepare dry, gaseous monomeric formaldehyde by heating paraformaldehyde, often with a

drying agent like phosphorus pentoxide (P₂O₅).[7]

Bubble the generated formaldehyde gas through the phosgene-catalyst mixture.

After the introduction of formaldehyde is complete, the reaction mixture may be heated (e.g.,

to 40-50 °C) for a period (e.g., one hour) to ensure the reaction goes to completion.[7]

The resulting chloromethyl chloroformate is then isolated. Yields can be determined by

methods such as NMR, using an internal standard like toluene.[7]

Key Considerations:

The complete absence of water and hydrochloric acid is critical for high yields.[1][7]

The formaldehyde must be dry and in its monomeric form for the reaction to proceed

efficiently.[7]

Purification Protocol
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Crude chloromethyl chloroformate often contains impurities such as methyl chloroformate,

dichloromethyl chloroformate, and trichloromethyl chloroformate.[4] A method to purify the

product without complex distillation involves the catalytic decomposition of impurities.

Objective: To obtain substantially pure chloromethyl chloroformate from a crude mixture.

Materials:

Crude chloromethyl chloroformate mixture

Nucleophilic catalyst (e.g., crown ethers, cryptands)[4]

Procedure:

Heat the crude chloroformate mixture in a reaction vessel in the presence of a catalytic

amount of a nucleophilic catalyst.

The temperature should be maintained between 50 °C and the reflux temperature of the

mixture (approx. 92 °C to 110 °C).[4]

Simultaneously, remove volatile gaseous decomposition products (e.g., carbon monoxide,

hydrogen chloride) from the reaction zone. This can be facilitated by applying a reduced

pressure (e.g., 50 to 90 Torr).[9]

After the decomposition of impurities is complete, the remaining product is substantially pure

chloromethyl chloroformate, which can be recovered from the vessel.[4]

Safe Handling and Personal Protective Equipment (PPE)
Chloromethyl chloroformate is toxic and corrosive.[1][6] Inhalation, ingestion, or skin contact

can cause severe injury.[6] It is also water-reactive, producing heat and toxic fumes.[5] Strict

adherence to safety protocols is mandatory.

Engineering Controls: Always handle chloromethyl chloroformate in a well-ventilated area,

preferably within a chemical fume hood.[3][10] Use explosion-proof electrical equipment

where it is handled or stored.[2]

Personal Protective Equipment (PPE):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b116924?utm_src=pdf-body
https://www.benchchem.com/product/b116924?utm_src=pdf-body
https://www.benchchem.com/product/b116924?utm_src=pdf-body
https://patents.google.com/patent/US6911558B2/en
https://www.benchchem.com/product/b116924?utm_src=pdf-body
https://www.benchchem.com/product/b116924?utm_src=pdf-body
https://patents.google.com/patent/US6911558B2/en
https://patents.google.com/patent/US6911558B2/en
https://patents.google.com/patent/WO2004072014A1/nl
https://www.benchchem.com/product/b116924?utm_src=pdf-body
https://patents.google.com/patent/US6911558B2/en
https://www.benchchem.com/product/b116924?utm_src=pdf-body
https://patents.google.com/patent/EP0080913A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-chloroformate
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethyl-chloroformate
https://cameochemicals.noaa.gov/chemical/2895
https://www.benchchem.com/product/b116924?utm_src=pdf-body
https://www.chemicalbook.com/msds/chloromethyl-chloroformate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17444~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2013:43:32~~Trichloromethyl%20chloroformate~~
https://nj.gov/health/eoh/rtkweb/documents/fs/0389.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[3]

Skin Protection: Wear chemical-resistant gloves and impervious protective clothing (suits,

footwear, headgear).[2][3]

Respiratory Protection: If ventilation is inadequate, use a positive pressure self-contained

breathing apparatus (SCBA).[6]

Handling:

Avoid contact with skin and eyes.[3]

Do not breathe vapors or mist.[3]

Prevent fire caused by electrostatic discharge.[3]

Keep away from incompatible materials such as water, strong bases, alcohols, and

metals.[2][10]

Storage: Store in tightly closed containers in a cool, dry, and well-ventilated place, typically

refrigerated between 2-8°C.[2][7][10] Store away from incompatible materials.

Emergency Procedures:

Ensure emergency shower facilities and eye wash fountains are immediately accessible.

[2]

In case of skin contact, immediately wash or shower to remove the chemical.[2]

For eye contact, rinse cautiously with water for at least 15-20 minutes.[3][6]

If inhaled, move the person to fresh air.[3] Seek immediate medical attention in all cases of

exposure.[10]

Chemical Pathways and Workflows
The synthesis and application of chloromethyl chloroformate can be visualized as distinct

chemical workflows. The following diagrams, rendered in DOT language, illustrate these
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processes.

Synthesis Workflow
This diagram outlines the catalyzed reaction of formaldehyde and phosgene to produce

chloromethyl chloroformate.
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Caption: Synthesis of Chloromethyl Chloroformate.

Purification Logic
This diagram illustrates the logical workflow for purifying crude chloromethyl chloroformate
by removing common chlorinated impurities.
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Caption: Purification Workflow for Chloromethyl Chloroformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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